Cas no 2091633-47-3 (3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one)

• Product Name: 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one
• CAS No: 2091633-47-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5722931
• PubChem ID: 121199689
• Update Time: 2025-08-04

3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• F1907-1790
• AKOS026707202
• 2091633-47-3
• 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2-one
• 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one
• 2(1H)-Quinolinone, 3-(hydroxymethyl)-1,6,7-trimethyl-

• Inchi： 1S/C13H15NO2/c1-8-4-10-6-11(7-15)13(16)14(3)12(10)5-9(8)2/h4-6,15H,7H2,1-3H3
• InChI Key： CAEJYHQFUYLYBJ-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=CC2C=C(C)C(C)=CC=2N1C

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 393.7±42.0 °C(Predicted)
• pka: 13.71±0.10(Predicted)

Additional information on 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one

Introduction to 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one (CAS No. 2091633-47-3)

3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2091633-47-3, belongs to the quinoline family, a class of molecules widely recognized for their broad spectrum of biological activities. The presence of a hydroxymethyl group at the 3-position and methyl substitutions at the 1, 6, and 7 positions endows this molecule with distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

The quinoline scaffold is a privileged structure in drug discovery, with numerous examples of clinically approved drugs featuring this core motif. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one stands out due to its unique substitution pattern, which may contribute to its distinct interaction with biological targets compared to other quinoline-based compounds.

In recent years, there has been a growing interest in developing novel quinoline derivatives with enhanced biological activity and improved pharmacokinetic profiles. The hydroxymethyl functional group in 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one provides a versatile handle for further chemical modifications, enabling the synthesis of analogues with tailored properties. This flexibility has made this compound an attractive scaffold for structure-activity relationship (SAR) studies aimed at identifying more potent and selective bioactive molecules.

One of the most compelling aspects of 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one is its potential application in modulating enzymatic pathways relevant to human health and disease. Preliminary computational studies suggest that this compound may interact with specific proteins involved in metabolic disorders and inflammation. The methyl substituents at the 1, 6, and 7 positions are particularly noteworthy, as they may influence the compound's solubility, lipophilicity, and overall bioavailability—critical factors in drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex quinoline derivatives like 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed researchers to access highly functionalized analogues with precision. These synthetic strategies have not only facilitated the production of this compound but also opened up new avenues for exploring its biological potential.

The pharmacological profile of 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one is currently under investigation in several academic and industrial research settings. Initial in vitro assays have revealed promising activities against certain cancer cell lines and inflammatory markers. The hydroxymethyl group appears to play a crucial role in these interactions by serving as a hydrogen bond acceptor or participating in hydrophobic interactions with target proteins. Further studies are needed to elucidate the precise mechanisms by which this compound exerts its effects.

Moreover, the structural diversity inherent in quinoline derivatives like 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one makes them valuable tools for understanding drug-receptor interactions at a molecular level. High-resolution crystal structures of complexes formed between this compound and its target proteins could provide critical insights into its binding mode and offer guidance for rational drug design. Such structural information is invaluable for optimizing potency and minimizing off-target effects.

The synthesis of chiral analogues of 3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one is another area of active research. Enantioselective synthesis techniques have enabled the preparation of enantiomerically pure forms of this compound, allowing researchers to investigate stereochemical influences on biological activity. This approach is particularly relevant given that many biologically active molecules exhibit pronounced enantioselectivity.

In conclusion,3-(hydroxymethyl)-1,6,7-trimethylquinolin-2(1H)-one (CAS No. 2091633-47-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—particularly the presence of a hydroxymethyl group and methyl substituents—make it an attractive scaffold for developing novel bioactive compounds. Ongoing studies aim to uncover its full pharmacological spectrum and explore its therapeutic applications further. As synthetic methodologies continue to evolve，the accessibility of such complex heterocycles will undoubtedly accelerate the discovery pipeline for next-generation drugs.